Cas no 2228342-40-1 (O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine)

• Product Name: O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine
• CAS No: 2228342-40-1
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 6034856
• PubChem ID: 165617345
• Update Time: 2025-06-14

O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine
• 2228342-40-1
• EN300-1810543
• O-[2-(2,4,5-trimethoxyphenyl)propan-2-yl]hydroxylamine

• Inchi： 1S/C12H19NO4/c1-12(2,17-13)8-6-10(15-4)11(16-5)7-9(8)14-3/h6-7H,13H2,1-5H3
• InChI Key： LZQQSKSRUNSBDE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=C(C(=CC=1OC)OC)OC)N

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.9Ų

Additional information on O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine

Research Brief on O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine (CAS: 2228342-40-1): Recent Advances and Applications

O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine (CAS: 2228342-40-1) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanism of action, and potential applications in drug development.

Recent literature reveals that O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine has been investigated for its ability to modulate key enzymatic pathways, including those involving nitric oxide synthase (NOS) and cyclooxygenase (COX). These enzymes play critical roles in inflammation and neurodegenerative diseases, making the compound a promising candidate for further pharmacological studies. Notably, its trimethoxyphenyl moiety is believed to contribute to its bioactivity, possibly enhancing its interaction with biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's potential as a neuroprotective agent. The study demonstrated that O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine exhibited significant antioxidant properties in vitro, reducing oxidative stress in neuronal cells. These findings suggest its potential utility in treating conditions such as Alzheimer's disease and Parkinson's disease, where oxidative damage is a key pathological feature.

Another area of interest is the compound's role in cancer research. Preliminary data from a 2022 study in Bioorganic & Medicinal Chemistry Letters indicated that derivatives of O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the disruption of microtubule dynamics, a common target for anticancer agents.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as its bioavailability and metabolic stability. Future research directions may include structural modifications to enhance its efficacy and reduce potential side effects. Collaborative efforts between chemists and biologists will be essential to translate these discoveries into clinically viable therapeutics.

In conclusion, O-2-(2,4,5-trimethoxyphenyl)propan-2-ylhydroxylamine (CAS: 2228342-40-1) represents a versatile scaffold with significant potential in drug discovery. Its multifaceted bioactivity and applicability across various therapeutic areas underscore the importance of continued research into its properties and derivatives. As the field advances, this compound may pave the way for novel treatments addressing unmet medical needs.